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Compound Focus: Perbromic acid

CAS No.: 19445-25-1

Cat. No.: S589802

Understanding Perbromic Acid Stability

Perbromic acid (HBrOa4) is known for its powerful oxidizing properties and is considered the most

unstable of the halogen(VII) oxoacids [1]. The table below summarizes its key stability constraints.

Characteristic Description & Stability Parameters
Physical State Colorless liquid; decomposes before melting, unstable as a solid [1].
General Stability Rapidly decomposes on standing to bromic acid and oxygen, releasing toxic

brown bromine vapors [1].

Solution Stability Stable in agueous solutions no greater than 6M; solutions more concentrated
than 6M are unstable in air and undergo autocatalytic decomposition [1].

Decomposition Decomposition can be catalyzed by metals such as Ce#** and Ag+ [1].
Catalysts

Experimental Handling and Troubleshooting
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Frequently Asked Questions

¢ Q: What are the primary signs that perbromic acid is decomposing?
o A: The release of toxic brown bromine vapors is a clear visual sign of decomposition [1].
e Q: How can I prevent the decomposition of perbromic acid during an experiment?

o A: Use dilute solutions (<6M), avoid contamination with catalytic metal ions, and store solutions
properly. Do not attempt to concentrate solutions beyond safe limits [1].

¢ Q: Can I form perbromic acid by displacing chlorine from perchloric acid?

o A: No. Unlike periodic acid, perbromic acid cannot be formed this way. It can only be made by
protonation of the perbromate ion [1].

Troubleshooting Guide

Observation Possible Cause Immediate Action Preventive Measure
Brown fumes Active Evacuate area if in Maintain concentration
observed over solution.  decomposition of enclosed space; ensure <6M; avoid

perbromic acid. adequate ventilation. Work contamination with

in a certified fume hood for catalytic metal ions [1].
all handling [1].

Rapid gas evolution Accelerated Carefully vent the container  Never store perbromic
and pressure build-up decomposition in a fume hood to release acid solutions in sealed
in closed or narrow- producing oxygen. pressure. or airtight containers.

neck vessels.

Experimental Workflow for Handling

The following diagram outlines the logical decision process for handling perbromic acid based on its

concentration and observed stability, created using Graphviz per your requirements.

Handling guide for perbromic acid solutions based on concentration and stability.
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Key Takeaways for Professionals

¢ Respect Concentration Limits: The 6M concentration threshold is critical for maintaining stability in
aqueous solutions [1].

¢ Prioritize Decomposition Signs: Brown bromine vapors indicate active decompaosition, requiring
immediate safety actions [1].

e Control Contaminants: Metal ion catalysts can trigger decomposition, so ensure a clean
experimental setup [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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